Cas no 2171816-20-7 (5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclohex-3-ene-1-carboxylic acid)

• Product Name: 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclohex-3-ene-1-carboxylic acid
• CAS No: 2171816-20-7
• MF: C₂₆H₂₈N₂O₅
• MW: 448.510927200317
• CID: 5879458
• PubChem ID: 165805215
• Update Time: 2025-05-19

5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclohex-3-ene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclohex-3-ene-1-carboxylic acid
• EN300-1555413
• 5-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]cyclohex-3-ene-1-carboxylic acid
• 2171816-20-7

• Inchi： 1S/C26H28N2O5/c1-16(13-24(29)28-18-8-6-7-17(14-18)25(30)31)27-26(32)33-15-23-21-11-4-2-9-19(21)20-10-3-5-12-22(20)23/h2-6,8-12,16-18,23H,7,13-15H2,1H3,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： YQTKUZGNUZMQGP-UHFFFAOYSA-N
• SMILES： O(C(NC(C)CC(NC1C=CCC(C(=O)O)C1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 448.19982200g/mol
• Monoisotopic Mass: 448.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 731
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 105Ų

Additional information on 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclohex-3-ene-1-carboxylic acid

Introduction to 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclohex-3-ene-1-carboxylic Acid (CAS No. 2171816-20-7)

5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclohex-3-ene-1-carboxylic acid, identified by its CAS number 2171816-20-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules that exhibit promising properties for use in drug development, particularly in the design of novel therapeutic agents. Its unique structural features, which include a cyclohexene ring and an amino group substituted with a methoxycarbonyl moiety, make it a versatile scaffold for further chemical modifications and biological evaluations.

The< strong>fluoren-9-yl substituent in the molecule is particularly noteworthy, as fluorene derivatives are known for their excellent photophysical properties and stability. These characteristics make them valuable in the development of photoactive materials and potential candidates for applications in bioimaging and photodynamic therapy. The presence of the methoxycarbonyl group also enhances the compound's reactivity, allowing for further functionalization through various chemical reactions such as esterification, amidation, and coupling reactions. This flexibility is crucial for tailoring the molecule to specific biological targets and optimizing its pharmacokinetic profile.

In recent years, there has been a growing interest in developing small-molecule inhibitors that target specific enzymes and proteins involved in disease pathways. The< strong>5-3-(...)butanamidocyclohex-3-ene-1-carboxylic acid core structure of this compound provides a robust framework for designing such inhibitors. For instance, the amide bond and the cyclohexene ring can be strategically modified to interact with active sites of enzymes, while the fluorenyl moiety can serve as a handle for further derivatization or labeling purposes. This has led to several studies exploring its potential as an intermediate in the synthesis of kinase inhibitors, protease inhibitors, and other therapeutic agents.

One of the most compelling aspects of this compound is its potential application in oncology research. Kinases are a major class of enzymes implicated in various cancers, and inhibiting their activity has become a primary strategy in cancer therapy. The< strong>fluoren-9-yl)methoxycarbonylamino group suggests that this compound may exhibit inhibitory effects on certain kinases by competing with ATP for binding to the enzyme's active site. Preliminary computational studies have suggested that this compound could have high binding affinity to specific kinase domains, making it a promising lead compound for further development.

Furthermore, the< strong>cyclohexene ring in the molecule contributes to its conformational flexibility, which is often desirable in drug candidates. This flexibility allows the compound to adopt multiple shapes that can optimize interactions with biological targets. Additionally, the carboxylic acid group at the end of the molecule provides another site for functionalization, enabling the attachment of additional pharmacophores or groups that can enhance solubility, bioavailability, or metabolic stability.

The synthesis of< strong>5-3-(...)butanamidocyclohex-3-ene-1-carboxylic acid involves several sophisticated steps that highlight the expertise required in organic synthesis. Key steps include cyclization reactions to form the cyclohexene core, protection-deprotection strategies to handle reactive functional groups such as hydroxyls and amines, and selective modifications to introduce the< strong>(9H-fluoren-9-yl)methoxycarbonyl moiety. Advanced techniques such as palladium-catalyzed cross-coupling reactions are often employed to construct complex molecular frameworks efficiently.

In recent research publications, this compound has been investigated as part of larger efforts to develop novel antibiotics with improved efficacy against resistant bacterial strains. The structural motifs present in< strong>5-(...)butanamidocyclohexane..., including the amide bond and fluorene derivative, are known to interact with bacterial enzymes involved in cell wall synthesis or metabolic pathways. By targeting these essential processes, researchers hope to identify new compounds that can overcome existing resistance mechanisms.

The< strong>methoxycarbonyl group not only serves as a handle for further chemical modifications but also contributes to the overall stability of the molecule under various conditions. This stability is critical for ensuring that the compound maintains its integrity during storage, transportation, and biological testing. Additionally, methoxycarbonyl groups are often used in medicinal chemistry due to their ability to enhance lipophilicity and improve membrane permeability.

Efforts are ongoing to explore synthetic routes that improve yield and scalability while maintaining high purity standards necessary for pharmaceutical applications. Researchers are also focusing on developing methodologies that minimize hazardous byproducts and reduce environmental impact. Green chemistry principles are being increasingly incorporated into synthetic protocols to ensure sustainability throughout drug development processes.

The potential applications of< strong>5-(...)butanamidocyclohexane... extend beyond oncology and antibiotic development. Its structural features make it a valuable candidate for investigating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Kinases play crucial roles in neural signaling pathways affected by these conditions, and inhibiting aberrant kinase activity could potentially slow disease progression or mitigate symptoms.

In conclusion,< strong>5-(...)butanamidocyclohexane...(CAS No.2171816...) represents a fascinating area of research with significant implications for drug discovery across multiple therapeutic areas. Its unique structural composition offers numerous opportunities for further exploration through both synthetic chemistry innovations and biological evaluations aimed at identifying novel therapeutic agents capable of addressing unmet medical needs.